(S)-2-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid
Overview
Description
“(S)-2-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid” is a chemical compound with the molecular formula C14H18BrNO4 . It’s a complex organic compound that contains a bromophenyl group, a tert-butoxycarbonyl group, and an amino acetic acid group .
Molecular Structure Analysis
The molecular structure of “(S)-2-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid” is determined by its molecular formula, C14H18BrNO4 . This compound contains a bromophenyl group, a tert-butoxycarbonyl group, and an amino acetic acid group . The exact arrangement of these groups in the molecule would be determined by the specific synthesis method used.Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Synthesis of Amino Acid Derivatives : This compound is utilized in the synthesis of various amino acid derivatives, which are fundamental building blocks in peptide and protein synthesis. For example, Wang Yu-huan (2009) discusses the synthesis of a complex amino acid derivative using a similar compound (Wang Yu-huan, 2009).
Enantioselective Synthesis : It plays a role in the enantioselective synthesis of β-alanine derivatives, which are analogs of aromatic amino acids, as described by Arvanitis et al. (1998). This process is crucial for creating specific chiral molecules that are significant in drug development (Arvanitis, Ernst, LudwigéD’Souza, Robinson, & Wyatt, 1998).
Chemical Analysis Techniques : Ehrlich-Rogozinski (1974) presented a method for the quantitative analysis of the tert-butyloxycarbonyl group in amino acid and peptide derivatives, which underscores the importance of this compound in analytical chemistry (Ehrlich-Rogozinski, 1974).
Safety and Hazards
As with any chemical compound, handling “(S)-2-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid” would require appropriate safety precautions. These might include wearing protective clothing and eye protection, and ensuring good ventilation. Specific safety data and hazard information should be provided by the manufacturer or supplier .
properties
IUPAC Name |
(2S)-2-(4-bromophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16BrNO4/c1-13(2,3)19-12(18)15-10(11(16)17)8-4-6-9(14)7-5-8/h4-7,10H,1-3H3,(H,15,18)(H,16,17)/t10-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFPMULXPVQWEJG-JTQLQIEISA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(C1=CC=C(C=C1)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H](C1=CC=C(C=C1)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16BrNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-(4-bromophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
